1,2-Diiodo-4,5-dinitrobenzene
Cat. No. B3050866
M. Wt: 419.9 g/mol
InChI Key: KAQQACPCRNDISO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:16][CH2:17][OH:18].[N+:1]([O-:2])(=[O:3])[c:4]1[c:5]([N+:12](=[O:13])[O-:14])[cH:6][c:7]([I:11])[c:8]([I:10])[cH:9]1.[NH3:15]>>[NH2:1][c:4]1[c:5]([N+:12](=[O:13])[O-:14])[cH:6][c:7]([I:11])[c:8]([I:10])[cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])c1cc(I)c(I)cc1[N+](=O)[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
N
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Nc1cc(I)c(I)cc1[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
